Cas no 861615-25-0 (2,6-Dimethyloxane-4-carboxylic acid)

• Product Name: 2,6-Dimethyloxane-4-carboxylic acid
• CAS No: 861615-25-0
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD20646382
• CID: 2110697
• PubChem ID: 69262009
• Update Time: 2023-08-04

2,6-Dimethyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• tetrahydro-?2,?6-?dimethyl-2H-?Pyran-?4-?carboxylic acid
• 2,6-dimethyloxane-4-carboxylic acid
• NE38309
• 2,6-Dimethyloxane-4-carboxylic acid

• MDL： MFCD20646382
• Inchi： 1S/C8H14O3/c1-5-3-7(8(9)10)4-6(2)11-5/h5-7H,3-4H2,1-2H3,(H,9,10)
• InChI Key： PMKAHDGEZAFUAW-UHFFFAOYSA-N
• SMILES： O1C(C)CC(C(=O)O)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Topological Polar Surface Area: 46.5